(R)-1-(benzyloxycarbonyl)-2-azetidinemethanol
Overview
Description
(R)-1-(benzyloxycarbonyl)-2-azetidinemethanol is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Potential as Elastase Inhibitors : 1-alkoxycarbonyl-3-bromoazetidin-2-ones, a class of compounds related to (R)-1-(benzyloxycarbonyl)-2-azetidinemethanol, show potential as transient inhibitors of porcine pancreatic elastase. These compounds act as ring-opening products in the enzyme's hydrolysis, indicating their utility in medical and biochemical applications (Beauve et al., 1999).
Organocatalysis in Enantioselective Epoxidation : The study of (1R,3S,4S)-2-azanorbornyl-3-methanol, closely related to the compound , highlights its effectiveness as an organocatalyst for enantioselective epoxidation of α,β-enones at room temperature (Lu et al., 2008).
Synthesis Improvement : A study improved the process for synthesizing 1-Benzyloxycarbonyl-3-(t-butoxycarbonylamino)azetidine from benzylamine and epichlorohydrin, leading to a 22.9% yield and improved product structure determination (Zhou Guo-chuan, 2009).
Aziridine and Azetidine Compounds in Synthesis : Studies have explored various routes to functionally substituted benzazetines and aziridines, which are structurally similar to this compound. These studies provide insights into the synthesis of complex organic compounds with potential applications in medicinal chemistry (Potkin et al., 2001).
Rhodium-Catalyzed Reactions : A study on Rh/Al2O3 catalysts demonstrates their effectiveness in hydrogenating azides into amines. This catalysis offers mild conditions and high selectivity, beneficial for reactions involving azide moieties, which are structurally related to the compound (Ghirardello et al., 2020).
Synthesis of Hypusine Reagents and Hydroxyspermidine : The chiral reagents (R)- and (S)-N-(benzyloxycarbonyl)-3,4-epoxybutylamine have been used successfully in the synthesis of hypusine reagents and hydroxyspermidine derivatives, indicating their role in the synthesis of biologically significant compounds (Bergeron et al., 1999).
Biotransformations and Synthetic Applications : Studies have shown that certain bacteria like Rhodococcus erythropolis AJ270 can efficiently and enantioselectively biotransform racemic azetidine-2-carbonitriles into azetidine-2-carboxylic acids and their amide derivatives, revealing potential synthetic applications of such transformations (Leng et al., 2009).
Ring Transformations in Synthesis : The synthesis and ring transformation of 1-arylmethyl-2-(cyanomethyl)aziridines into methyl N-(2-cyanocyclopropyl)benzimidates demonstrate the versatility of aziridine and azetidine compounds in creating biologically relevant derivatives (D’hooghe et al., 2006).
properties
IUPAC Name |
benzyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-8-11-6-7-13(11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPFQXCNTSZHKDM-LLVKDONJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1CO)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN([C@H]1CO)C(=O)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801193903 | |
Record name | Phenylmethyl (2R)-2-(hydroxymethyl)-1-azetidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801193903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
174740-82-0 | |
Record name | Phenylmethyl (2R)-2-(hydroxymethyl)-1-azetidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=174740-82-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl (2R)-2-(hydroxymethyl)-1-azetidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801193903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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